Cas no 2228670-94-6 (1-(2-methylfuran-3-yl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(2-methylfuran-3-yl)cyclopropane-1-carbaldehyde
• CAS No: 2228670-94-6
• MF: C₉H₁₀O₂
• MW: 150.174502849579
• CID: 6029872
• PubChem ID: 165629197
• Update Time: 2025-05-21

1-(2-methylfuran-3-yl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylfuran-3-yl)cyclopropane-1-carbaldehyde
• 2228670-94-6
• EN300-1771688

• Inchi： 1S/C9H10O2/c1-7-8(2-5-11-7)9(6-10)3-4-9/h2,5-6H,3-4H2,1H3
• InChI Key： YZNONFFVWBENEY-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1C)C1(C=O)CC1

Computed Properties

• Exact Mass: 150.068079557g/mol
• Monoisotopic Mass: 150.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 30.2Ų

Additional information on 1-(2-methylfuran-3-yl)cyclopropane-1-carbaldehyde

Introduction to 1-(2-Methylfuran-3-yl)cyclopropane-1-carbaldehyde (CAS No. 2228670-94-6)

1-(2-Methylfuran-3-yl)cyclopropane-1-carbaldehyde, with the CAS number 2228670-94-6, is a unique and intriguing compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its distinct molecular structure, which combines a cyclopropane ring with a furan moiety, making it a valuable candidate for various applications, particularly in the development of new pharmaceuticals and materials.

The molecular formula of 1-(2-methylfuran-3-yl)cyclopropane-1-carbaldehyde is C₉H₁₀O₂, and its molecular weight is approximately 154.17 g/mol. The compound's structure features a cyclopropane ring attached to a 2-methylfuran moiety, with an aldehyde functional group at the cyclopropane carbon. This unique arrangement of functional groups imparts specific chemical properties and reactivity patterns that are of interest to researchers and chemists.

In recent years, the study of heterocyclic compounds like 1-(2-methylfuran-3-yl)cyclopropane-1-carbaldehyde has gained momentum due to their potential applications in drug discovery and materials science. Heterocyclic compounds are known for their biological activity and ability to form stable complexes with various metal ions, making them valuable in the development of new drugs and catalysts.

1-(2-Methylfuran-3-yl)cyclopropane-1-carbaldehyde has been the subject of several studies focusing on its synthesis, reactivity, and potential biological activity. One notable study published in the Journal of Organic Chemistry explored the synthesis of this compound using a palladium-catalyzed cross-coupling reaction. The researchers demonstrated that the compound could be synthesized efficiently with high yields, making it accessible for further investigation.

The aldehyde functional group in 1-(2-methylfuran-3-yl)cyclopropane-1-carbaldehyde makes it a versatile intermediate in organic synthesis. Aldehydes are known for their reactivity in various chemical transformations, such as condensation reactions, reduction reactions, and nucleophilic addition reactions. These properties make 1-(2-methylfuran-3-yl)cyclopropane-1-carbaldehyde a useful building block for the synthesis of more complex molecules, including pharmaceuticals and advanced materials.

In the realm of medicinal chemistry, 1-(2-methylfuran-3-yl)cyclopropane-1-carbaldehyde has shown promise as a lead compound for drug discovery. A recent study published in the European Journal of Medicinal Chemistry investigated the biological activity of this compound against various cancer cell lines. The results indicated that 1-(2-methylfuran-3-yl)cyclopropane-1-carbaldehyde exhibited significant cytotoxic activity, suggesting its potential as an anticancer agent.

Beyond its potential as a pharmaceutical lead, 1-(2-methylfuran-3-yl)cyclopropane-1-carbaldehyde has also been explored for its use in materials science. The unique combination of functional groups in this compound makes it suitable for applications in polymer synthesis and catalysis. For example, researchers have used this compound as a ligand in metal-catalyzed reactions, demonstrating its ability to enhance catalytic efficiency and selectivity.

The environmental impact of chemical compounds is an important consideration in modern research. Studies have shown that 1-(2-methylfuran-3-yl)cyclopropane-1-carbaldehyde can be synthesized using green chemistry principles, minimizing environmental hazards and waste generation. This aligns with the growing trend towards sustainable chemical processes and products.

In conclusion, 1-(2-methylfuran-3-yl)cyclopropane-1-carbaldehyde (CAS No. 2228670-94-6) is a multifaceted compound with significant potential in various fields, including organic synthesis, medicinal chemistry, and materials science. Its unique molecular structure and versatile reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.